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Cat. No.: B11934130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the delivery and use of Endosidin2
(ES2), a potent inhibitor of exocytosis, across various model organisms. ES2 targets the highly

conserved EXO70 subunit of the exocyst complex, making it a valuable tool for studying vesicle

trafficking in plants, and potentially in mammalian and yeast systems.[1][2] This document

outlines detailed protocols, quantitative data, and the underlying signaling pathways to facilitate

the effective application of ES2 in your research.

Mechanism of Action
Endosidin2 is a cell-permeable small molecule that selectively binds to the EXO70 subunit of

the octameric exocyst complex.[1][3] This complex is crucial for tethering secretory vesicles to

the plasma membrane, the final step before membrane fusion and the release of vesicular

content.[1][2] By binding to EXO70, ES2 inhibits exocytosis and endosomal recycling.[3] In

plant cells, this inhibition leads to the redirection of plasma membrane proteins, such as the

auxin transporter PIN2, to the vacuole for degradation.[1][3] ES2's ability to modulate

exocytosis in a dose-dependent manner provides a powerful method to study dynamic cellular

processes that are often difficult to investigate through genetic approaches due to lethality or

redundancy.[1][2]

Diagram of the Endosidin2 Signaling Pathway
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Preparation

Treatment

Analysis

Prepare Endosidin2
Stock Solution (e.g., 40 mM in DMSO)

Dilute ES2 Stock to
Working Concentration in Media

Culture Model Organism
(e.g., grow seedlings, culture cells)

Apply ES2-containing Media
to Model Organism

Incubate for
Defined Duration

Observe Phenotype
(e.g., microscopy, growth assay)

Quantify Effects
(e.g., measure root length, fluorescence intensity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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